3-Iodo-7-methoxyimidazo[1,2-a]pyridine
Overview
Description
3-Iodo-7-methoxyimidazo[1,2-a]pyridine is a chemical compound with the empirical formula C8H7IN2 . It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridine analogues like this compound can be achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .Molecular Structure Analysis
The molecular structure of this compound is characterized by a fused bicyclic 5,6 heterocycle . The InChI key for this compound is JHYOINIROVIUFH-UHFFFAOYSA-N .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines, including this compound, can undergo various chemical reactions. For instance, they can participate in microwave-assisted coupling with heterocyclic compounds to afford the corresponding N-3-pyridinyl-substituted heterocyclic compounds .Physical and Chemical Properties Analysis
This compound is a solid with a melting point of 109-117 °C . It has a molecular weight of 258.06 .Scientific Research Applications
Synthesis and Fluorescent Properties
Combinatorial Synthesis Approach : Shibahara et al. (2009) conducted a study on the synthesis of 1,3-diarylated imidazo[1,5-a]pyridines, involving metal-catalyzed cross-coupling reactions. They achieved good to excellent yields and observed a wide range of fluorescent emissions with improved quantum yields in the synthesized compounds (Shibahara, Yamaguchi, Kitagawa, Imai, & Murai, 2009).
Electrochemical Oxidative Iodination : Park, Kim, and Kim (2020) developed an electrochemical oxidative iodination method for imidazo[1,2-a]pyridines using NaI as an iodine source. This method provides an efficient route to prepare 3-iodoimidazo[1,2-a]pyridines derivatives (Park, Kim, & Kim, 2020).
Biochemical Applications
Phosphatidylinositol 3-Kinase Inhibitors : Gamage et al. (2019) synthesized imidazo[1,2-a]pyridine analogues of the ZSTK474 class of phosphatidylinositol 3-kinase (PI3K) inhibitors. These compounds maintained isoform selectivity but showed less potency compared to their benzimidazole analogues (Gamage et al., 2019).
Breast Cancer Chemotherapy : Almeida et al. (2018) designed and synthesized selenylated imidazo[1,2-a]pyridines for breast cancer chemotherapy. They observed significant cytotoxicity against MCF-7 cells and effects on cell proliferation, DNA cleavage, and apoptosis (Almeida, Rafique, Saba, Siminski, Mota, Filho, Braga, Pedrosa, & Ourique, 2018).
Mechanism of Action
Safety and Hazards
Future Directions
Imidazo[1,2-a]pyridine analogues, including 3-Iodo-7-methoxyimidazo[1,2-a]pyridine, have been recognized for their wide range of applications in medicinal chemistry . Their synthesis from easily available chemicals is desirable due to their tremendous use in various branches of chemistry . This suggests potential future directions in the development of new synthesis methods and applications for these compounds.
Properties
IUPAC Name |
3-iodo-7-methoxyimidazo[1,2-a]pyridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IN2O/c1-12-6-2-3-11-7(9)5-10-8(11)4-6/h2-5H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQEQFYZLMGJHCZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=NC=C(N2C=C1)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.